Sodium hydroxide monohydrate
Overview
Description
Synthesis Analysis
Sodium hydroxide monohydrate is synthesized through various chemical reactions, including the hydrothermal gasification of biomass in the presence of sodium hydroxide. This process promotes hydrogen gas production from glucose and other biomass samples, where sodium hydroxide acts as a catalyst, enhancing the decomposition of glucose into hydrogen gas and other compounds at high temperatures and pressures (Onwudili & Williams, 2009).
Molecular Structure Analysis
The molecular structure of aqueous sodium hydroxide solutions has been elucidated using x-ray diffraction and computer simulation studies. These methods have provided insights into the hydration spheres of sodium ions and the structure of the solution, highlighting the complex interaction between sodium hydroxide molecules in aqueous environments (Megyes et al., 2008).
Chemical Reactions and Properties
Sodium hydroxide monohydrate participates in various chemical reactions, including the synthesis of sodium metaborate tetrahydrate by reacting anhydrous borax with sodium hydroxide. This reaction, characterized by dehydration kinetics, highlights the compound's reactivity and its use in producing other sodium compounds (Kanturk et al., 2008).
Physical Properties Analysis
The physical properties of sodium hydroxide monohydrate, such as its phase transitions up to the melting point, have been studied through differential thermal, high-temperature microscopic, and high-temperature X-ray analyses. These studies have provided detailed information on the compound's behavior under varying temperatures, including the melting of the monohydrate form and the transition of different sodium hydroxide phases (Smothers et al., 2007).
Chemical Properties Analysis
The chemical properties of sodium hydroxide monohydrate are exemplified by its role as an effective base in the palladium-catalyzed synthesis of diphenyl carbonate from phenol, carbon monoxide, and oxygen. The use of aqueous sodium hydroxide in this process demonstrates its utility in facilitating chemical reactions, underscoring its importance in synthetic chemistry (Hallgren & Lucas, 1981).
Scientific Research Applications
Hydrogen Gas Production : Sodium hydroxide enhances hydrogen gas production during the hydrothermal gasification of glucose and other biomass samples. This process results in significant yields of hydrogen gas, indicating the critical role of sodium hydroxide in bioenergy production (Onwudili & Williams, 2009).
Phase Transitions Study : Investigations into phase transitions of sodium hydroxide up to its melting point have been conducted, providing valuable information about its physical properties and potential applications in various fields (Smothers, Kruh, Carlton, & Chiang, 2007).
Enhancing Biogas Production : Alkali pretreatment with sodium hydroxide significantly improves methane productivity in the anaerobic digestion of pulp and paper sludge. This highlights its potential in waste management and renewable energy sectors (Lin, Wang, Wu, & Wang, 2009).
Concrete Performance in Nuclear Industry : Sodium hydroxide's interaction with concrete at elevated temperatures, particularly in fast breeder reactors using liquid sodium, has been studied. This is crucial for ensuring structural integrity and safety in nuclear power plants (Haneefa, Santhanam, & Parida, 2013).
Solar Energy Storage : The thermal stability of sodium hydroxide monohydrate and other sodium salt hydrates has been evaluated for solar energy storage applications, indicating its potential in sustainable energy solutions (Sharma, Jotshi, & Kumar, 1990).
Reduction of Material Flammability : Sodium hydroxide is used to reduce the flammability of poly(vinyl alcohol) aerogels, enhancing their safety and applicability in various industries (Cheng, Guo, Chen, Wang, Wang, & Schiraldi, 2021).
Regeneration of Sodium Hydroxide : Studies on regenerating sodium hydroxide from spent caustic using methods like bipolar membrane electrodialysis and electro-electrodialysis have been conducted, highlighting its recyclability and environmental benefits (Wei, Wang, Zhang, & Xu, 2013).
Lignocellulose Enzymatic Hydrolysis : Sodium hydroxide is used to improve enzymatic hydrolysis of lignocellulose, showcasing its role in biotechnological applications and renewable material processing (Yan, Li, Chang, Cui, Jiang, Yu, Zhang, Zhao, Qi, & Li, 2015).
Safety And Hazards
Future Directions
Sodium hydroxide is frequently used alongside neutral water and acidic hydrochloric acid to demonstrate the pH scale to chemistry students . It is likely that there will be an increasing demand for aesthetic whitening treatments . Bleaching of teeth has also become increasingly regulated although there are international differences in the use and concentration of bleaching agents .
properties
IUPAC Name |
sodium;hydroxide;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Na.2H2O/h;2*1H2/q+1;;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBJWASZNUJCEKT-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[OH-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H3NaO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70635808 |
Source
|
| Record name | Sodium hydroxide--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
58.012 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sodium hydroxide monohydrate | |
CAS RN |
12200-64-5 |
Source
|
| Record name | Sodium hydroxide--water (1/1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Caustic soda monohydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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